2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine

• IUPAC Name: 2-(4-methylphenyl)-N-(2-morpholin-4-ylethyl)quinazolin-4-amine
• InChI: InChI=1S/C21H24N4O/c1-16-6-8-17(9-7-16)20-23-19-5-3-2-4-18(19)21(24-20)22-10-11-25-12-14-26-15-13-25/h2-9H,10-15H2,1H3,(H,22,23,24)
• InChI Key: LBFQUIDVSVUBSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)NCCN4CCOCC4
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine is a synthetic compound that belongs to the class of quinazoline derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine involves the inhibition of various signaling pathways, including PI3K/Akt, MAPK/ERK, and NF-κB. These pathways are involved in the regulation of cell growth, proliferation, and survival. The compound also induces the activation of caspases, which are responsible for the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes, including oxidative stress, inflammation, and angiogenesis. It has also been found to be effective in reducing the expression of various pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine. One of the significant areas of research is the identification of its molecular targets and pathways. This can help in the development of more effective and selective compounds for the treatment of various diseases. Another area of research is the optimization of its pharmacokinetics and bioavailability, which can improve its therapeutic efficacy. Additionally, the development of novel drug delivery systems can enhance its targeted delivery and reduce its toxicity.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine involves the reaction of 4-methylbenzene-1,2-diamine with 4-morpholineethanamine in the presence of a catalyst, followed by the reaction with 4-chloro-2-(trifluoromethyl)quinazoline. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-(4-methylphenyl)-N-[2-(4-morpholinyl)ethyl]-4-quinazolinamine has been extensively studied for its potential therapeutic applications. One of the significant areas of research is cancer treatment. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to be effective in reducing inflammation and oxidative stress, which are associated with various diseases, including cancer, diabetes, and cardiovascular diseases.